Cas no 1451-95-2 (Thiophene-2,3-dicarboxylic acid)

• Product Name: Thiophene-2,3-dicarboxylic acid
• CAS No: 1451-95-2
• Molecular Formula: C₆H₄O₄S
• Molecular Weight: 172.15856
• MDL: MFCD00034738
• CID: 200076
• PubChem ID: 255852

Thiophene-2,3-dicarboxylic acid Properties

Names and Identifiers

• Thiophene-2,3-dicarboxylic acid
• 2,3-Thiophenedicarboxylic acid
• GEO-02875
• AKOS006237898
• F2108-0183
• CCG-40466
• AI-942/25034152
• Thiophene-2,3-dicarboxylicacid
• AMY18043
• 2V973J2YFE
• thiphene-2,3-dicarboxylic acid
• thiophene dicarboxylic acid
• EN300-58883
• Z877960192
• MFCD00034738
• NSC81792
• phenoperidinehydrochloride
• FT-0697103
• NSC-81792
• SCHEMBL69159
• AS-60242
• DTXSID70292334
• 1451-95-2
• CS-0182734
• thiophene-2,3-dicarboxylic acid 97%
• DB-346455
• SY043066
• ALBB-028778
• thiophene-2,3-dicarboxylic acid
• DB-030973

• MDL： MFCD00034738
• InChIKey： HIHKYDVSWLFRAY-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H4O4S/c7-5(8)3-1-2-11-4(3)6(9)10/h1-2H,(H,7,8)(H,9,10)
• SMILES： C1=CSC(=C1C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 171.98300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 171.98302978g/mol
• Heavy Atom Count: 11
• Complexity: 191
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 103Ų

Experimental Properties

• LogP: 1.14450
• PSA: 102.84000
• Boiling Point: 405.9 ℃ at 760 mmHg

Thiophene-2,3-dicarboxylic acid Security Information

Thiophene-2,3-dicarboxylic acid Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%